![molecular formula C16H16FN3O2 B6541967 6-(4-fluorophenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one CAS No. 1058500-63-2](/img/structure/B6541967.png)
6-(4-fluorophenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(4-fluorophenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one (6F-3PEP) is a novel small molecule that has recently been developed as a potential therapeutic agent for various diseases. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-fibrotic, anti-proliferative, and anti-angiogenic effects. In addition, 6F-3PEP has been studied for its potential to modulate the activity of several enzymes involved in drug metabolism and cell signaling pathways.
Scientific Research Applications
Illicit Drug Discovery
This compound has been discovered by Australian chemists as a new illicit drug . It was identified as a new psychoactive substance, made to resemble established illicit drugs . The compound has been nicknamed “CanKet”, short for "Canberra Ketamine" .
Drug Testing and Identification
The compound has been used in drug testing and identification . It was identified using Fourier transform infrared (FTIR) spectrometry and ultra-high performance liquid chromatography with photodiode array (UPLC-PDA) .
Peptide Synthesis
The compound has been used in peptide synthesis . It is part of a non-benzotriazolic family of coupling reagents based on ethyl 2-cyano-2-(hydroxyimino)acetate, Oxyma .
Metabolic Research
The compound GW-0742, which may be related to F5228-0742, has been used in metabolic research . It has been used for the scientific exploration of metabolic function .
Cognitive Enhancement Research
GW-0742 has also been used in cognitive enhancement research . It has been used to study the mechanisms underlying cognitive enhancement .
Biotechnological Research
GW-0742 has been used in biotechnological research . It has been used to study selective androgen receptor modulators (SARMs) .
Cardiovascular Diseases Research
Preclinical trials have shown that GW-0742 could potentially be used in the research of cardiovascular diseases .
Inflammation Research
GW-0742 has also been used in inflammation research . It has shown potential in the treatment of inflammation-related conditions .
properties
IUPAC Name |
6-(4-fluorophenyl)-3-(2-oxo-2-pyrrolidin-1-ylethyl)pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN3O2/c17-13-5-3-12(4-6-13)14-9-15(21)20(11-18-14)10-16(22)19-7-1-2-8-19/h3-6,9,11H,1-2,7-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCLFVMVMLMXXGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-fluorophenyl)-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyrimidin-4(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.